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Compound of Interest

Compound Name: 1-Tetradecanethiol

Cat. No.: B147481

Essential Safety and Handling Guide for 1-
Tetradecanethiol

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides essential safety protocols, operational
procedures, and disposal plans for 1-Tetradecanethiol to ensure a secure laboratory
environment.

Chemical and Physical Properties

1-Tetradecanethiol is a colorless liquid with a strong, unpleasant odor.[1] Understanding its
physical and chemical properties is the first step toward safe handling.
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Property Value

Molecular Formula C14H309[1]

Molecular Weight 230.46 g/mol [2]

CAS Number 2079-95-0[1]

Appearance Colorless liquid[1]

Odor Unpleasant, Stench[1][3]
Melting Point 6-7°C/42.8-44.6 °F[1]
Boiling Point 176 - 180 °C / 348.8 - 356 °F[1]
Flash Point >110 °C / > 230 °F[1]

Water Solubility Insoluble[1]

Hazard Identification and Personal Protective Equipment
(PPE)

While some data suggests 1-Tetradecanethiol does not meet the criteria for hazard
classification, other sources indicate potential risks such as skin sensitization and serious eye
damage.[1][2] Therefore, a cautious approach with appropriate PPE is crucial.
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Hazard

GHS Classification

Recommended PPE

Eye Irritation

Eye Damage/Irritation,
Category 1[2][4]

Safety goggles with side-
shields or a face shield.[4][5]

Skin Sensitization

Skin Sensitization, Category
1[2]

Chemical-resistant gloves
(Nitrile rubber, >0.11 mm
thickness).[5]

May cause respiratory

Work in a certified chemical

fume hood.[3][5] If exposure

Inhalation T limits are exceeded, a
irritation. _
respirator may be necessary.
[3](5]
A standard laboratory coat
General Handling N/A should be worn to protect

against splashes.[5]

Operational Plan: Handling 1-Tetradecanethiol

A systematic approach to handling 1-Tetradecanethiol is essential to minimize exposure and

prevent accidents.

Engineering Controls

e Fume Hood: All work with 1-Tetradecanethiol must be conducted in a certified chemical

fume hood to control its strong, unpleasant odor and potential vapors.[5][6]

e Ventilation: Ensure adequate ventilation in the laboratory.[1][3]

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the work area.[7]

Personal Protective Equipment (PPE) Workflow
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Caption: Personal Protective Equipment (PPE) workflow for handling 1-Tetradecanethiol.

Step-by-Step Handling Procedure

» Preparation: Before handling, ensure the chemical fume hood is operational. Prepare a
bleach solution (e.g., a 1:1 mixture of commercial bleach and water) within the fume hood for
immediate decontamination of small spills and equipment.[5]

 Aliquotting and Transfer: When transferring the liquid, use methods that minimize the release
of its odor, such as a syringe or cannula.[5]

» Odor Neutralization: To prevent the potent thiol odor from escaping the fume hood, vent any
reactions through a bleach trap.[8]

Emergency Procedures

In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.

[1] Seek medical attention.[1]

Wash the affected area immediately with plenty
) of soap and water for at least 15 minutes.[9]
Skin Contact ) ) )
Remove contaminated clothing.[9] Get medical

attention if symptoms occur.[1]

Move the individual to fresh air.[1] If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[9]

Do NOT induce vomiting.[10] Clean the mouth
Ingestion with water and then drink plenty of water.[1]

Seek medical attention if symptoms occur.[1]

For small spills, absorb the material with an inert
absorbent like vermiculite or sand.[3][9] Place
_ the contaminated material in a sealed, labeled
Spills container for proper disposal.[8] For large spills,
evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan

Proper disposal of 1-Tetradecanethiol and associated waste is crucial to prevent
environmental contamination and odor issues.

Decontamination

¢ Glassware and Equipment: All glassware and utensils that have come into contact with 1-
Tetradecanethiol should be decontaminated by soaking in a prepared bleach bath for at
least 14 hours to neutralize the thiol.[5]

Waste Disposal Workflow
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Waste Generation

Contaminated Solid Waste

Liquid 1-Tetradecanethiol Waste (Gloves, Absorbents, etc.)

Decontaminate with Bleach Solution
(if applicable)

Collect in a Labeled, Sealed Place in a Sealed Bag, then
Hazardous Waste Container in a Labeled Hazardous Waste Container

Dispose as Hazardous Waste
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Disposal workflow for 1-Tetradecanethiol waste.

Disposal Guidelines

¢ Liquid Waste: Unused or waste 1-Tetradecanethiol should be collected in a clearly labeled,
sealed container for hazardous waste.

¢ Solid Waste: Contaminated items such as gloves, absorbent materials, and paper towels
should be placed in a sealed plastic bag and then into a designated container for solid
hazardous waste.[8]
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e Regulations: All waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[1] Consult your institution's environmental health and safety
department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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